Cas no 2305145-80-4 ((3aR,5R,6aS)-2-(prop-2-enoyl)-octahydrocyclopentacpyrrole-5-carboxylic acid)

• Product Name: (3aR,5R,6aS)-2-(prop-2-enoyl)-octahydrocyclopentacpyrrole-5-carboxylic acid
• CAS No: 2305145-80-4
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5378123
• PubChem ID: 139014765
• Update Time: 2025-10-31

(3aR,5R,6aS)-2-(prop-2-enoyl)-octahydrocyclopentacpyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3aR,6aS)-Octahydro-2-(1-oxo-2-propen-1-yl)cyclopenta[c]pyrrole-5-carboxylic acid
• (3aR,5R,6aS)-2-(prop-2-enoyl)-octahydrocyclopentacpyrrole-5-carboxylic acid

• Inchi： 1S/C11H15NO3/c1-2-10(13)12-5-8-3-7(11(14)15)4-9(8)6-12/h2,7-9H,1,3-6H2,(H,14,15)/t7?,8-,9+
• InChI Key： ZORRZCOZGUXFOY-CBLAIPOGSA-N
• SMILES： N1(C(=O)C=C)C[C@]2([H])CC(C(O)=O)C[C@]2([H])C1

Experimental Properties

• Density: 1.237±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 438.8±34.0 °C(Predicted)
• pka: 4.65±0.20(Predicted)

Additional information on (3aR,5R,6aS)-2-(prop-2-enoyl)-octahydrocyclopentacpyrrole-5-carboxylic acid

Introduction to (3aR,5R,6aS)-2-(prop-2-enoyl)-octahydrocyclopentacpyrrole-5-carboxylic acid (CAS No. 2305145-80-4)

CAS No. 2305145-80-4 refers to a specialized organic compound belonging to the class of cyclopentacyclic structures, which has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, formally known as (3aR,5R,6aS)-2-(prop-2-enoyl)-octahydrocyclopentacpyrrole-5-carboxylic acid, represents a complex molecular framework characterized by its fused cycloalkane and pyrrole moieties. The precise stereochemistry of this molecule, as denoted by the (3aR,5R,6aS) configuration, underscores its potential as a key intermediate in the synthesis of biologically active agents.

The structural motif of (3aR,5R,6aS)-2-(prop-2-enoyl)-octahydrocyclopentacpyrrole-5-carboxylic acid is particularly intriguing due to its ability to mimic the scaffold of natural products with known pharmacological properties. In recent years, there has been a surge in research focused on developing novel heterocyclic compounds that exhibit therapeutic efficacy. The presence of a prop-2-enoyl substituent at the 2-position and a carboxylic acid group at the 5-position introduces functional handles that can be further modified through various chemical transformations, making this compound a versatile building block for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have suggested that derivatives of cyclopentacyclopyrroles may interact with enzymes such as cytochrome P450 monooxygenases and other metabolic enzymes. The unique spatial arrangement of atoms within the (3aR,5R,6aS)-2-(prop-2-enoyl)-octahydrocyclopentacpyrrole-5-carboxylic acid framework could facilitate high-affinity binding to specific protein targets, thereby modulating biological processes.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with biological targets with remarkable accuracy. Molecular docking simulations have revealed that the prop-2-enoyl moiety can engage in hydrophobic interactions with aromatic residues in protein active sites, while the carboxylic acid group at the 5-position may form hydrogen bonds with polar amino acid side chains. These insights have guided the design of more potent and selective analogs for therapeutic applications.

The synthesis of (3aR,5R,6aS)-2-(prop-2-enoyl)-octahydrocyclopentacpyrrole-5-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the octahydrocyclopentacpyrrole core requires multi-step strategies involving ring-closure reactions and stereocontrol techniques. Recent reports have highlighted novel catalytic methods for constructing these complex scaffolds with high enantioselectivity. For example, asymmetric hydrogenation and transition-metal-catalyzed cyclizations have been employed to achieve the desired stereochemistry efficiently.

In addition to its synthetic significance, this compound has shown promise in preclinical studies as a precursor for biologically active molecules. Researchers have synthesized several derivatives and evaluated their pharmacological profiles in vitro and in vivo. Some early findings suggest that certain analogs exhibit inhibitory activity against enzymes implicated in inflammatory diseases and cancer progression. These results underscore the potential of (3aR,5R,6aS)-2-(prop-2-enoyl)-octahydrocyclopentacpyrrole-5-carboxylic acid as a lead compound for further medicinal chemistry investigations.

The growing interest in cyclopentacyclic compounds stems from their unique structural features and biological relevance. These molecules often exhibit favorable pharmacokinetic properties due to their rigid three-dimensional structures, which enhance binding affinity and reduce metabolic degradation. Moreover, their resemblance to natural product scaffolds makes them attractive candidates for structure-based drug design approaches.

Future research directions may focus on exploring new synthetic routes to (3aR,5R,6aS)-2-(prop-2-enoyl)-octahydrocyclopentacpyrrole-5-carboxylic acid and its derivatives using green chemistry principles. This includes optimizing reaction conditions to minimize waste generation and employing sustainable catalysts that enhance efficiency. Additionally, there is considerable interest in developing biocatalytic methods for constructing these complex frameworks enantioselectively.

The integration of machine learning techniques into drug discovery pipelines has also opened new avenues for exploring the therapeutic potential of (3aR,5R,6aS)-2-(prop-2-enoyl)-octahydrocyclopentacpyrrole-5-carboxylic acid derivatives. By leveraging large datasets and predictive models, researchers can accelerate the identification of promising compounds for further validation. These computational tools are particularly valuable in identifying novel scaffolds with optimized physicochemical properties for drug development.

In conclusion,(3aR,5R,6aS)-2-(prop-2-enoyl)-octahydrocyclopentacpyrrole-5-carboxylic acid (CAS No. 2305145-80-4) represents a structurally fascinating molecule with significant potential in pharmaceutical research. Its unique scaffold and functional groups make it an attractive candidate for further exploration as a lead compound or intermediate in drug discovery efforts aimed at addressing unmet medical needs.